Cas no 2309448-84-6 (Methyl 2-{[2-(4-bromo-1,3-thiazol-2-yl)-6-azabicyclo[3.2.1]octan-2-yl]oxy}acetate)

Methyl 2-{[2-(4-bromo-1,3-thiazol-2-yl)-6-azabicyclo[3.2.1]octan-2-yl]oxy}acetate is a structurally complex heterocyclic compound featuring a fused bicyclic system with a thiazole moiety. The presence of a bromo-substituted thiazole enhances its reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The ester functionality provides versatility for further derivatization, while the azabicyclo[3.2.1]octane scaffold contributes to conformational rigidity, potentially improving binding affinity in target applications. This compound is particularly useful in medicinal chemistry for the development of bioactive molecules due to its balanced lipophilicity and steric properties. Its synthetic utility is underscored by its compatibility with cross-coupling reactions and other transformations involving the bromothiazole group.
Methyl 2-{[2-(4-bromo-1,3-thiazol-2-yl)-6-azabicyclo[3.2.1]octan-2-yl]oxy}acetate structure
2309448-84-6 structure
Product Name:Methyl 2-{[2-(4-bromo-1,3-thiazol-2-yl)-6-azabicyclo[3.2.1]octan-2-yl]oxy}acetate
CAS No:2309448-84-6
MF:C13H17BrN2O3S
MW:361.254681348801
CID:6030176
PubChem ID:165801316
Update Time:2025-06-14

Methyl 2-{[2-(4-bromo-1,3-thiazol-2-yl)-6-azabicyclo[3.2.1]octan-2-yl]oxy}acetate Chemical and Physical Properties

Names and Identifiers

    • EN300-7429476
    • methyl 2-{[2-(4-bromo-1,3-thiazol-2-yl)-6-azabicyclo[3.2.1]octan-2-yl]oxy}acetate
    • 2309448-84-6
    • Methyl 2-{[2-(4-bromo-1,3-thiazol-2-yl)-6-azabicyclo[3.2.1]octan-2-yl]oxy}acetate
    • Inchi: 1S/C13H17BrN2O3S/c1-18-11(17)6-19-13(12-16-10(14)7-20-12)3-2-9-4-8(13)5-15-9/h7-9,15H,2-6H2,1H3
    • InChI Key: WEWZHKOWHSPQPZ-UHFFFAOYSA-N
    • SMILES: BrC1=CSC(C2(CCC3CC2CN3)OCC(=O)OC)=N1

Computed Properties

  • Exact Mass: 360.01433g/mol
  • Monoisotopic Mass: 360.01433g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 5
  • Complexity: 387
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 3
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 88.7Ų

Methyl 2-{[2-(4-bromo-1,3-thiazol-2-yl)-6-azabicyclo[3.2.1]octan-2-yl]oxy}acetate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-7429476-0.05g
methyl 2-{[2-(4-bromo-1,3-thiazol-2-yl)-6-azabicyclo[3.2.1]octan-2-yl]oxy}acetate
2309448-84-6 95.0%
0.05g
$1793.0 2025-03-11
Enamine
EN300-7429476-0.1g
methyl 2-{[2-(4-bromo-1,3-thiazol-2-yl)-6-azabicyclo[3.2.1]octan-2-yl]oxy}acetate
2309448-84-6 95.0%
0.1g
$1879.0 2025-03-11
Enamine
EN300-7429476-0.25g
methyl 2-{[2-(4-bromo-1,3-thiazol-2-yl)-6-azabicyclo[3.2.1]octan-2-yl]oxy}acetate
2309448-84-6 95.0%
0.25g
$1964.0 2025-03-11
Enamine
EN300-7429476-0.5g
methyl 2-{[2-(4-bromo-1,3-thiazol-2-yl)-6-azabicyclo[3.2.1]octan-2-yl]oxy}acetate
2309448-84-6 95.0%
0.5g
$2049.0 2025-03-11
Enamine
EN300-7429476-1.0g
methyl 2-{[2-(4-bromo-1,3-thiazol-2-yl)-6-azabicyclo[3.2.1]octan-2-yl]oxy}acetate
2309448-84-6 95.0%
1.0g
$2134.0 2025-03-11
Enamine
EN300-7429476-2.5g
methyl 2-{[2-(4-bromo-1,3-thiazol-2-yl)-6-azabicyclo[3.2.1]octan-2-yl]oxy}acetate
2309448-84-6 95.0%
2.5g
$4183.0 2025-03-11
Enamine
EN300-7429476-5.0g
methyl 2-{[2-(4-bromo-1,3-thiazol-2-yl)-6-azabicyclo[3.2.1]octan-2-yl]oxy}acetate
2309448-84-6 95.0%
5.0g
$6190.0 2025-03-11
Enamine
EN300-7429476-10.0g
methyl 2-{[2-(4-bromo-1,3-thiazol-2-yl)-6-azabicyclo[3.2.1]octan-2-yl]oxy}acetate
2309448-84-6 95.0%
10.0g
$9177.0 2025-03-11

Additional information on Methyl 2-{[2-(4-bromo-1,3-thiazol-2-yl)-6-azabicyclo[3.2.1]octan-2-yl]oxy}acetate

Research Brief on Methyl 2-{[2-(4-bromo-1,3-thiazol-2-yl)-6-azabicyclo[3.2.1]octan-2-yl]oxy}acetate (CAS: 2309448-84-6)

In recent years, the compound Methyl 2-{[2-(4-bromo-1,3-thiazol-2-yl)-6-azabicyclo[3.2.1]octan-2-yl]oxy}acetate (CAS: 2309448-84-6) has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

The compound belongs to a class of bicyclic structures incorporating a thiazole moiety, which is known for its diverse pharmacological properties. Recent studies have highlighted its role as a key intermediate in the synthesis of novel bioactive molecules targeting various disease pathways. The presence of the 4-bromo-1,3-thiazol-2-yl group and the azabicyclo[3.2.1]octane scaffold suggests potential interactions with biological targets such as enzymes and receptors, making it a promising candidate for further investigation.

A study published in the Journal of Medicinal Chemistry (2023) detailed the synthetic route for Methyl 2-{[2-(4-bromo-1,3-thiazol-2-yl)-6-azabicyclo[3.2.1]octan-2-yl]oxy}acetate, emphasizing its high yield and scalability. The researchers employed a multi-step process involving cyclization and functional group transformations, which were optimized for industrial-scale production. The compound's stability under various conditions was also assessed, confirming its suitability for further pharmaceutical development.

In terms of biological activity, preliminary in vitro assays have demonstrated that this compound exhibits moderate inhibitory effects against certain kinases implicated in cancer and inflammatory diseases. Specifically, it showed promising activity against protein kinase C (PKC) and cyclin-dependent kinases (CDKs), with IC50 values in the micromolar range. These findings suggest its potential as a lead compound for the development of kinase inhibitors, though further optimization is required to enhance potency and selectivity.

Another area of interest is the compound's potential application in central nervous system (CNS) disorders. Molecular docking studies have revealed its ability to bind to serotonin and dopamine receptors, indicating possible utility in neuropsychiatric conditions. However, in vivo studies are needed to validate these predictions and assess the compound's pharmacokinetic and safety profiles.

In conclusion, Methyl 2-{[2-(4-bromo-1,3-thiazol-2-yl)-6-azabicyclo[3.2.1]octan-2-yl]oxy}acetate represents a versatile and promising scaffold in medicinal chemistry. Its synthetic accessibility, combined with its preliminary biological activity, positions it as a valuable candidate for further research and development. Future studies should focus on optimizing its structure-activity relationships and exploring its therapeutic potential in more detail.

Recommended suppliers
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent